Cas no 7227-57-8 (4-pyridinethiol)

• Product Name: 4-pyridinethiol
• CAS No: 7227-57-8
• MF: C₅H₅NS
• MW: 111.164899587631
• CID: 1758314
• PubChem ID: 2723889
• Update Time: 2025-04-21

4-pyridinethiol Chemical and Physical Properties

Names and Identifiers

• 4-pyridinethiol
• Pyridine, 4-mercapto-
• 1H-pyridine-4-thione
• DB-028941
• 4-Thiopyridine
• M0630
• 7227-57-8
• NSC76036
• EINECS 224-926-1
• NSC-76036
• 4556-23-4
• 5-21-07-00167 (Beilstein Handbook Reference)
• A826843
• SCHEMBL73739
• 4-Mercaptopyridine
• AC-24180
• AKOS000187925
• Pyridine-4-thiol
• FG-0489
• ZH8DP7EE6V
• NSC 76036
• BRN 0105869
• 4-Pyridinethione
• G64195
• 4-Pyridinethiol; 4-Thiopyridine; 4-Sulfanylpyridine; NSC 76036
• 4(1H)-Pyridinethione
• 4-mercapto-pyridine
• 4mercaptopyridine
• A1-01079
• EN300-100322
• DTXSID70878773
• BP-10932
• BRN 0105392
• 4-Mercaptopyridine, 95%
• MFCD00006422
• 19829-29-9
• 4-Pyridyl Mercaptan
• NS00047951
• 4-mercapto pyridine
• CS-W013664
• F10307
• CHEMBL1688955
• Pyridine-4(1H)-thione

• Inchi： 1S/C5H5NS/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7)
• InChI Key： FHTDDANQIMVWKZ-UHFFFAOYSA-N
• SMILES： S=C1C=CNC=C1

Computed Properties

• Exact Mass: 111.014
• Monoisotopic Mass: 111.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Color/Form: 黄色至棕色晶体 或结晶粉末
• Density: 1.2
• Melting Point: 182-189 °C
• Boiling Point: 176.5 °C at 760 mmHg
• Flash Point: 60.5 °C
• PSA: 51.69000
• LogP: 1.37030

4-pyridinethiol Security Information

• Storage Condition：0-6°C